ethyl 4-(3-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)propanamido)benzoate

• IUPAC Name: ethyl 4-[3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]propanoylamino]benzoate
• InChI: InChI=1S/C22H23N3O6/c1-4-30-22(27)14-5-8-16(9-6-14)23-19(26)11-12-20-24-21(25-31-20)15-7-10-17(28-2)18(13-15)29-3/h5-10,13H,4,11-12H2,1-3H3,(H,23,26)
• InChI Key: NDSDHCVLOVYEIZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CCC2=NC(=NO2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H23N3O6
• Molecular Weight: 425.4 g/mol

Description

Ethyl 4-(3-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)propanamido)benzoate, commonly known as EDPB, is a synthetic compound that has gained significant interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

EDPB has been found to have potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties.

Mechanism of Action

The exact mechanism of action of EDPB is not fully understood. However, it has been suggested that EDPB may inhibit the activity of certain enzymes involved in inflammation and cancer development. Additionally, it may interact with certain receptors in the body to exert its effects.
Biochemical and Physiological Effects:
EDPB has been found to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. It has also been shown to inhibit the growth of cancer cells and induce apoptosis. Furthermore, EDPB has demonstrated antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

EDPB has several advantages for lab experiments, including its synthetic accessibility, stability, and low toxicity. However, its limited solubility in aqueous solutions and potential for off-target effects must be taken into consideration.

Future Directions

Future research on EDPB may focus on its potential applications in drug development for various diseases, including cancer and inflammatory disorders. Additionally, further studies may investigate its mechanism of action and potential interactions with other compounds. Finally, efforts may be made to improve its solubility and reduce its off-target effects to enhance its efficacy as a therapeutic agent.

Synthesis Methods

EDPB is synthesized by the reaction of ethyl 4-aminobenzoate with 3-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)propanoyl chloride in the presence of a base. The intermediate product is then treated with ethyl chloroformate to yield the final product, EDPB.